Cas no 770-09-2 (benzyltrimethylsilane)

• Product Name: benzyltrimethylsilane
• CAS No: 770-09-2
• MF: C₁₀H₁₆Si
• MW: 164.319543838501
• MDL: MFCD00039796
• CID: 83052
• PubChem ID: 69862
• Update Time: 2025-11-06

benzyltrimethylsilane Chemical and Physical Properties

Names and Identifiers

• benzyltrimethylsilane
• benzyl(trimethyl)silane
• α-Trimethylsilyltoluene
• Trimethylsilylmethylbenzene
• MRIWRLGWLMRJIW-UHFFFAOYSA-N
• EINECS 212-218-5
• ghl.PD_Mitscher_leg0.1022
• S01050
• Silane, trimethyl(phenylmethyl)-
• Q63409752
• .alpha.-Trimethylsilyltoluene
• ((TRIMETHYLSILYL)METHYL)BENZENE
• EN300-136899
• UNII-HFX8B6Q8WC
• NSC 107
• Silane, benzyltrimethyl-
• C10H16Si
• B1856
• ?BENZYLTRIMETHYLSILANE
• alpha-Trimethylsilyltoluene
• Trimethylbenzylsilane
• Benzyltrimethylsilane, 99%
• SY047588
• (Trimethylsilyl)phenylmethane
• 770-09-2
• trimethyl(phenylmethyl)silane
• benzyl-trimethyl-silane
• Benzene, ((trimethylsilyl)methyl)-
• NSC107
• DTXSID5061116
• NS00041719
• NSC-107
• HFX8B6Q8WC
• MFCD00039796
• FT-0622869
• AS-2177
• AKOS015839032
• D78099
• CS-0158139
• DB-056170

• MDL： MFCD00039796
• Inchi： 1S/C10H16Si/c1-11(2,3)9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key： MRIWRLGWLMRJIW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC1C=CC=CC=1
• BRN： 1928113

Computed Properties

• Exact Mass: 164.10200
• Monoisotopic Mass: 164.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Transparent colorless liquid
• Density: 0.863
• Boiling Point: 191°C(lit.)
• Flash Point: 57 ºC
• Refractive Index: n20/D 1.493(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 3.37290

benzyltrimethylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H302+H312+H332
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S23-S24/25
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：3
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on benzyltrimethylsilane

Recent Advances in the Application of Benzyltrimethylsilane (CAS 770-09-2) in Chemical Biology and Pharmaceutical Research

Benzyltrimethylsilane (CAS 770-09-2) has emerged as a versatile reagent in chemical biology and pharmaceutical research, owing to its unique chemical properties and broad applicability in synthetic chemistry. Recent studies have highlighted its role as a protective group, a precursor in organosilicon chemistry, and a mediator in catalytic processes. This research brief synthesizes the latest findings on benzyltrimethylsilane, focusing on its applications in drug discovery, material science, and bioconjugation strategies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of benzyltrimethylsilane in the synthesis of silicon-containing analogs of bioactive molecules. Researchers utilized this compound to introduce silicon into drug scaffolds, enhancing metabolic stability and bioavailability. The study reported a 40% improvement in the half-life of silicon-modified analogs compared to their carbon-based counterparts, underscoring the potential of benzyltrimethylsilane in prodrug design.

In material science, benzyltrimethylsilane has been employed as a surface modifier for silica nanoparticles. A team at MIT developed a novel drug delivery system where benzyltrimethylsilane-functionalized nanoparticles showed 60% higher loading capacity for hydrophobic anticancer drugs than unmodified particles. The silane's ability to form stable bonds with silica surfaces while maintaining drug accessibility was identified as a key advantage in this application.

Recent advances in bioconjugation techniques have leveraged benzyltrimethylsilane as a traceless linker. A Nature Communications paper (2024) described its use in antibody-drug conjugate (ADC) development, where the compound served as a stable yet cleavable connection between monoclonal antibodies and cytotoxic payloads. The resulting ADCs demonstrated superior serum stability (t_1/2 > 7 days) while maintaining efficient payload release upon target binding.

The safety profile of benzyltrimethylsilane has been extensively evaluated in recent toxicological studies. While generally recognized as safe for laboratory use, new research suggests that prolonged exposure may require additional protective measures due to potential respiratory sensitization effects. These findings have prompted updates to safety protocols in industrial applications of the compound.

Looking forward, benzyltrimethylsilane is poised to play an increasingly important role in the development of next-generation therapeutics. Its unique combination of chemical stability and reactivity makes it particularly valuable for creating hybrid organic-silicon pharmaceuticals, a rapidly growing area of medicinal chemistry. Current research efforts are exploring its application in targeted cancer therapies and neurodegenerative disease treatments, with several candidates already in preclinical development.